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Compound of Interest

Compound Name: 1-Dodecanol-d25

Cat. No.: B108426

This guide provides comprehensive safety data, handling precautions, and emergency
procedures for 1-Dodecanol-d25, tailored for researchers, scientists, and professionals in drug
development. 1-Dodecanol-d25 is the deuterium-labeled version of 1-Dodecanol, a fatty
alcohol.[1] While much of the available safety data is for the non-deuterated form, it serves as a
crucial reference for safe handling practices of its deuterated counterpart due to their similar
chemical structures.

Physical and Chemical Properties

The physical and chemical properties of 1-Dodecanol-d25 are compared with its non-
deuterated analog, 1-Dodecanoal, in the table below. Deuteration results in a slightly higher
molecular weight and density.
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Property 1-Dodecanol-d25 1-Dodecanol
Molecular Formula CDs3(CD2)110H C12H260
Molecular Weight 211.49 g/mol 186.34 g/mol [2]

] Colorless liquid or white
Appearance Solid

crystals[2]
Melting Point 22-26 °C 22-26 °C[3][4][5]
Boiling Point 260-262 °C[5] 229-264.1 °C[3][6]
Density 0.931 g/mL at 25 °C 0.8308 g/cm? at 25 °C[6]
_ >110 °C to 260 °F (126.7 °C)

Flash Point 113 °C (closed cup)

[2][6]

Refractive Index n20/D 1.437 n20/D 1.442[5]
Solubility in Water Insoluble 4 mg/L at 25 °C[2]

- Fatty, waxy, with a delicate
Odor Not specified

floral note on dilution[2][3][5]

Toxicological Data

Toxicological information is primarily available for 1-Dodecanol. This data is considered

relevant for assessing the hazards of 1-Dodecanol-d25. The substance is generally of low

acute toxicity but can cause irritation.
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Toxicity Test Endpoint Species Dose Source
Acute Oral >2,000 mg/kg -
o LD50 Rat [41171
Toxicity 12,800 mg/kg
Acute Dermal .
o LD50 Rabbit 8,000 mg/kg [7]
Toxicity
Acute Inhalation >71 mg/L for 1
o LC50 Rat [7]
Toxicity hour
Aquatic Toxicity Pimephales 1.01 mg/L for 96
_ LC50 [3]
(Fish) promelas hours
Aquatic Toxicity ) 0.765 mg/L for
EC50 Daphnia magna [3]
(Invertebrates) 48 hours
Aquatic Toxicity Desmodesmus 0.33 mg/L for 72
EC50 _ [3]
(Algae) subspicatus hours

The substance is considered an irritant to the skin, eyes, and potentially the respiratory tract.[3]
Ingestion may lead to vomiting and could result in aspiration pneumonitis.[3][8]

Hazard Identification and Precautionary Measures

1-Dodecanol-d25 is classified as a hazardous substance. The following tables summarize its
GHS classifications and the associated precautionary statements.

GHS Hazard Statements

Code Hazard Statement

H315 Causes skin irritation.

H319 Causes serious eye irritation.[3]
H335 May cause respiratory irritation.
H400 Very toxic to aquatic life.[3]

| H410 | Very toxic to aquatic life with long lasting effects.[3] |
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GHS Precautionary Statements

Code Precautionary Statement

Avoid breathing
P261/P260 .

dust/fumelgas/mist/ivapors/spray.[3]
P264 Wash skin thoroughly after handling.[3]

Do not eat, drink or smoke when using this
P270

product.[3]
pP271 Use only outdoors or in a well-ventilated area.
pP273 Avoid release to the environment.[3][7]
P280 Wear protective gloves/eye protection/face

protection.[9]

IF ON SKIN: Wash with plenty of soap and
P302+P352

water.

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[3][7]

If skin irritation occurs: Get medical
P332+P313 ] )

advice/attention.[3]

If eye irritation persists: Get medical
P337+P313 i )

advice/attention.[3]
P391 Collect spillage.[3]

| P501 | Dispose of contents/container to an approved waste disposal plant. |

Experimental and Handling Protocols

Strict adherence to the following protocols is essential to ensure safety when working with 1-

Dodecanol-d25.

Personal Protective Equipment (PPE)
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o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.

» Skin Protection: Use chemically resistant gloves (e.g., nitrile rubber). Lab coats or other
protective clothing are required to prevent skin contact.

o Respiratory Protection: If working in a poorly ventilated area or if dust/aerosols are
generated, use a NIOSH-approved respirator with a filter for organic gases and particulates.

[3]

Safe Handling Procedures

o Ventilation: Always handle 1-Dodecanol-d25 in a well-ventilated area, preferably within a
chemical fume hood.[3][7]

e Avoid Contact: Prevent contact with skin, eyes, and clothing.[3][10] Do not breathe dust or
vapors.[3]

e Hygiene: Wash hands thoroughly after handling and before breaks, eating, or drinking.[7][10]
Contaminated work clothing should not be allowed out of the workplace.[10]

« Ignition Sources: Keep away from heat, sparks, and open flames. Use non-sparking tools to
prevent fire caused by electrostatic discharge.[3]

Storage Conditions

o Container: Keep the container tightly closed and store in a cool, dry place.[3]

e Location: Store in an area that is cool and well-ventilated.[3] The recommended storage
temperature is between 15-25 °C.[7]

o Incompatibilities: Avoid storage with strong oxidizing agents, strong acids, acid chlorides, and
acid anhydrides.[11]

Disposal Protocol

Dispose of 1-Dodecanol-d25 and its containers in accordance with local, state, and federal
regulations. Do not allow the chemical to enter drains or the environment.[3] Waste material
should be sent to an approved waste disposal plant.
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Emergency Procedures
Accidental Release Measures: Spill Cleanup Protocol

e Evacuate: Evacuate non-essential personnel from the spill area.
e Ventilate: Ensure the area is well-ventilated.

o Containment: Prevent further leakage or spillage if it is safe to do so. Cover drains to prevent
the material from entering waterways.[3]

o Cleanup (Solid): If the material is solid, sweep it up carefully to avoid generating dust and
place it into a sealable container for disposal.[3]

o Cleanup (Liquid): If the material is liquid, absorb the spill with an inert material (e.g., sand,
vermiculite) and collect it into a suitable container for disposal.[3]

o Decontamination: Clean the affected area thoroughly.

o PPE: All personnel involved in the cleanup must wear appropriate PPE as described above.
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Spill of 1-Dodecanol-d25 Occurs

Assess Situation
(Size, Location, Hazards)

\

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

A

Evacuate Non-Essential Personnel

A

Ensure Adequate Ventilation

Contain Spill & Protect Drains

Procedure

Is the material solid?

Absorb with inert material Sweep substance into
(e.g., sand, vermiculite) sealable container

Collect absorbed material
into sealable container

Decontaminate Spill Area

Dispose of waste in accordance
with regulations

Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for handling a 1-Dodecanol-d25 spill.
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First Aid Measures

 Inhalation: Move the person to fresh air. If breathing difficulties persist, seek medical
attention.

o Skin Contact: Remove contaminated clothing immediately. Rinse the affected skin area with
plenty of water.[7] If irritation develops or persists, seek medical attention.[3]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making
sure to hold the eyelids open.[7] Remove contact lenses if present and easy to do.[3] Seek
immediate medical attention from an ophthalmologist.[7]

 Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical
attention.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of 1-
Dodecanol-d25]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b108426#1-dodecanol-d25-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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